Cas no 767270-41-7 (4-methylsulfanylpiperidine)

4-Methylsulfanylpiperidine is a sulfur-containing heterocyclic compound featuring a piperidine core substituted with a methylthio group at the 4-position. This structural motif imparts unique reactivity and functional versatility, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The methylthio group enhances nucleophilic character, facilitating further derivatization, while the piperidine scaffold contributes to conformational stability. Its utility spans agrochemicals, medicinal chemistry, and ligand design, where it serves as a precursor for bioactive molecules or catalysts. The compound’s balanced lipophilicity and moderate basicity also make it suitable for fine-tuning physicochemical properties in drug discovery. Available in high purity, it is commonly used under controlled conditions due to its potential sensitivity.
4-methylsulfanylpiperidine structure
4-methylsulfanylpiperidine structure
Product Name:4-methylsulfanylpiperidine
CAS No:767270-41-7
MF:C6H13NS
MW:131.23912024498
MDL:MFCD08689581
CID:562821
PubChem ID:17805752
Update Time:2025-05-19

4-methylsulfanylpiperidine Chemical and Physical Properties

Names and Identifiers

    • Piperidine,4-(methylthio)-
    • 4-(methylthio)Piperidine
    • 4-Methylthiopiperidine
    • 4-METHYTHIO-PIPERIDINE
    • 4-Meththiopiperidine
    • 4-methylsulfanylpiperidine
    • CS-0053722
    • 4-(METHYLSULFANYL)PIPERIDINE
    • SB10001
    • SCHEMBL2706401
    • 767270-41-7
    • FT-0757717
    • P10626
    • EN300-201417
    • AKOS010951662
    • GS-5498
    • DB-075176
    • MDL: MFCD08689581
    • Inchi: 1S/C6H13NS/c1-8-6-2-4-7-5-3-6/h6-7H,2-5H2,1H3
    • InChI Key: WGFYICOOQBENDY-UHFFFAOYSA-N
    • SMILES: S(C)C1CCNCC1

Computed Properties

  • Exact Mass: 131.07700
  • Monoisotopic Mass: 131.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 59.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.998
  • Boiling Point: 202.601°C at 760 mmHg
  • Flash Point: 76.331°C
  • Refractive Index: 1.511
  • PSA: 37.33000
  • LogP: 1.43020

4-methylsulfanylpiperidine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methylsulfanylpiperidine Pricemore >>

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Additional information on 4-methylsulfanylpiperidine

Exploring the Versatile Applications and Properties of 4-Methylsulfanylpiperidine (CAS No. 767270-41-7)

4-Methylsulfanylpiperidine (CAS No. 767270-41-7) is a sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This piperidine derivative features a methylthio (-SCH3) substituent at the 4-position, which contributes to its unique chemical properties and broad utility. The compound's molecular formula is C6H13NS, with a molecular weight of 131.24 g/mol, making it an important building block in organic synthesis.

The growing interest in 4-methylsulfanylpiperidine stems from its role as a key intermediate in drug discovery. Researchers frequently search for "piperidine derivatives in medicinal chemistry" or "sulfur-containing heterocycles for drug design," reflecting the compound's relevance in developing novel therapeutics. Its structural features make it particularly valuable for creating molecules with improved bioavailability and target specificity, addressing current challenges in pharmaceutical development.

From a chemical perspective, 4-methylsulfanylpiperidine exhibits interesting properties that make it valuable for various applications. The compound's basic nitrogen in the piperidine ring allows for salt formation, while the thioether functionality provides opportunities for further derivatization. These characteristics explain why queries like "modification of piperidine compounds" and "thioether chemistry applications" frequently appear in scientific literature searches.

In pharmaceutical applications, 4-methylsulfanylpiperidine serves as a crucial scaffold for developing central nervous system (CNS) drugs. The piperidine moiety is known to enhance blood-brain barrier penetration, making it valuable for addressing search trends related to "CNS drug development challenges" and "improving drug bioavailability." Recent studies have explored its potential in creating novel analgesics and neuroprotective agents, aligning with growing interest in neurological disorders treatment.

The agrochemical industry also benefits from 4-methylsulfanylpiperidine derivatives, particularly in developing new generation pesticides with improved environmental profiles. This connects to popular search terms like "green chemistry in agrochemicals" and "sustainable pest control solutions." The compound's structural flexibility allows for the creation of molecules with selective activity against pests while minimizing ecological impact.

From a synthetic chemistry standpoint, 4-methylsulfanylpiperidine offers multiple advantages that respond to common laboratory queries such as "versatile heterocyclic building blocks" and "efficient synthetic routes to piperidines." Its commercial availability (CAS No. 767270-41-7) through specialty chemical suppliers makes it accessible for research and development purposes, supporting innovation across multiple disciplines.

Quality control and analytical characterization of 4-methylsulfanylpiperidine represent another area of interest, as evidenced by search trends for "analytical methods for heterocyclic compounds." Standard analytical techniques including GC-MS, HPLC, and NMR spectroscopy are typically employed to ensure purity and confirm identity, crucial for research reproducibility and industrial applications.

The market for piperidine derivatives like 4-methylsulfanylpiperidine continues to expand, driven by increasing demand in life sciences and material science applications. This growth aligns with search patterns for "specialty chemicals market trends" and "high-value chemical intermediates." As research into novel applications progresses, the importance of this compound is expected to rise further in coming years.

Safety considerations for handling 4-methylsulfanylpiperidine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended, addressing common workplace safety queries in chemical research environments.

Future research directions for 4-methylsulfanylpiperidine may explore its potential in emerging fields such as materials science and catalysis. The compound's unique structural features could contribute to developments in areas frequently searched like "functional materials design" and "organocatalysis applications," demonstrating its versatility beyond traditional pharmaceutical uses.

In conclusion, 4-methylsulfanylpiperidine (CAS No. 767270-41-7) represents a valuable chemical entity with wide-ranging applications across multiple industries. Its significance in addressing current scientific challenges and its potential for future innovations make it a compound of continuing interest to researchers and industrial chemists alike.

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